Cas no 1315340-56-7 ((4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid)

• Product Name: (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid
• CAS No: 1315340-56-7
• MF: C₈H₉BBrFO₃
• MW: 262.868665456772
• MDL: MFCD12026730
• CID: 1070008
• PubChem ID: 44558182
• Update Time: 2025-11-02

(4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-bromo-6-ethoxyphenylboronic acid
• (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid
• 3704AD
• 4-bromo-2-ethoxy-6-fluorophenylboronic acid
• CS-0151475
• 1315340-56-7
• DTXSID001228275
• DB-160758
• (4-Bromo-2-ethoxy-6-fluorophenyl)boronicacid
• AKOS015853355
• C72271
• Boronic acid, B-(4-bromo-2-ethoxy-6-fluorophenyl)-
• DS-14972
• A922231

• MDL： MFCD12026730
• Inchi： 1S/C8H9BBrFO3/c1-2-14-7-4-5(10)3-6(11)8(7)9(12)13/h3-4,12-13H,2H2,1H3
• InChI Key： QIAHCZUMIHBXQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(B(O)O)=C(C=1)OCC)F

Computed Properties

• Exact Mass: 261.98122g/mol
• Monoisotopic Mass: 261.98122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Boiling Point: 346.1±52.0°C at 760 mmHg

(4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid

Comprehensive Guide to (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid (CAS 1315340-56-7): Properties, Applications, and Market Insights

(4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid (CAS 1315340-56-7) is a specialized boronic acid derivative that has gained significant attention in pharmaceutical and material science research. This compound belongs to the class of arylboronic acids, which are widely used as key intermediates in Suzuki-Miyaura cross-coupling reactions, one of the most important carbon-carbon bond forming reactions in modern organic synthesis.

The molecular structure of (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid features a unique combination of bromine, ethoxy, and fluorine substituents on the phenyl ring, which makes it particularly valuable for creating complex molecular architectures. Researchers often search for "boronic acid building blocks" or "fluorinated boronic acid derivatives" when looking for compounds like this, as they offer precise control over molecular design in drug discovery.

In pharmaceutical applications, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both fluorine and bromine atoms makes it especially useful for developing PET imaging agents and targeted therapeutics, addressing the growing demand for precision medicine approaches. Recent searches for "fluorinated pharmaceutical intermediates" and "halogenated boronic acids" reflect the increasing interest in such compounds.

The ethoxy group in (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid enhances its solubility in organic solvents, making it particularly useful in homogeneous catalysis systems. This property is frequently explored by researchers investigating "solubility-enhanced boronic acids" or "organoboron catalysts," as evidenced by recent search trends in chemical databases.

From a synthetic chemistry perspective, this compound's bromine substituent offers additional functionalization opportunities through subsequent cross-coupling reactions or nucleophilic substitutions. The combination of boronic acid functionality with halogen substituents creates a versatile building block that can participate in multiple sequential transformations, a feature highly valued in "multistep organic synthesis" applications.

In material science, (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid has shown promise in the development of advanced polymeric materials and organic electronic components. The growing field of "boron-containing materials" has seen increased search activity, particularly for compounds that can contribute to self-healing materials or stimuli-responsive systems.

The stability profile of this compound makes it suitable for various storage conditions, though like most boronic acids, it benefits from protection from moisture. Proper handling typically involves storage under inert atmosphere or at low temperatures, considerations that frequently appear in searches for "boronic acid storage guidelines."

Market analysis indicates growing demand for functionalized boronic acids like (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid, particularly in the pharmaceutical intermediates sector. The compound's CAS number (1315340-56-7) serves as a crucial identifier for procurement specialists searching for "high-purity boronic acid derivatives" or "custom synthesis building blocks."

Recent advancements in flow chemistry and continuous processing have created new opportunities for utilizing such specialty boronic acids in industrial applications. This aligns with current search trends focusing on "scalable boronic acid chemistry" and "process intensification" in chemical manufacturing.

Quality control of (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These analytical methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, a concern reflected in searches for "boronic acid characterization methods."

The environmental profile of this compound has become increasingly important, with researchers investigating "green chemistry approaches" for boronic acid synthesis and applications. While (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid itself is not considered environmentally hazardous, the industry is moving toward more sustainable practices in handling all organoboron compounds.

In academic research, this compound has been utilized in studies exploring new catalytic systems and molecular recognition processes. The unique electronic properties imparted by its fluorine and bromine substituents make it particularly interesting for "supramolecular chemistry" applications, as indicated by recent publication trends.

As the chemical industry continues to evolve, (4-Bromo-2-ethoxy-6-fluorophenyl)boronic acid (CAS 1315340-56-7) remains a valuable tool for researchers working at the intersection of medicinal chemistry, materials science, and catalysis. Its versatility and unique structural features ensure it will continue to play an important role in scientific innovation across multiple disciplines.